Cas no 56609-17-7 (Benzoic acid,2-hydroxy-3-nitro-5-sulfo-)

• Product Name: Benzoic acid,2-hydroxy-3-nitro-5-sulfo-
• CAS No: 56609-17-7
• MF: C₇H₅NO₈S
• MW: 263.181501150131
• CID: 368316
• PubChem ID: 92465
• Update Time: 2025-04-19

Benzoic acid,2-hydroxy-3-nitro-5-sulfo- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-hydroxy-3-nitro-5-sulfo-
• 2-hydroxy-3-nitro-5-sulfobenzoic acid
• 3-nitro-5-sulphosalicylic acid
• 2-Hydroxy-3-nitro-5-sulfo-benzoesaeure
• 2-hydroxy-3-nitro-5-sulfo-benzoic acid
• 3-nitro-5-sulfosalicylic acid
• 3-Nitro-5-sulfo-salicylsaeure
• 3-Nitro-salicylsaeure-sulfonsaeure-(5)
• AC1L3O6P
• AC1Q5AKW
• AR-1E2376
• CTK5A5414
• EINECS 260-284-9
• NSC37273
• NSC-37273
• NSC 37273
• NS00033550
• 56609-17-7
• SCHEMBL7827718
• DTXSID60205175

• Inchi： 1S/C7H5NO8S/c9-6-4(7(10)11)1-3(17(14,15)16)2-5(6)8(12)13/h1-2,9H,(H,10,11)(H,14,15,16)
• InChI Key： ULEVDAVOVJCFSJ-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=C(C(=O)O)C=1)O)[N+](=O)[O-])(=O)(=O)O

Computed Properties

• Exact Mass: 262.97355
• Monoisotopic Mass: 262.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 166Ų

Experimental Properties

• Density: 1.949
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.678
• PSA: 155.04

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Sulfobenzoic acids